Cas no 19976-55-7 (2,2'-[(2,5-diphenylfuran-3,4-diyl)bis(carbonyloxy)]bis(N,N-diethyl-N-methylethanaminium) diiodide)

• Product Name: 2,2'-[(2,5-diphenylfuran-3,4-diyl)bis(carbonyloxy)]bis(N,N-diethyl-N-methylethanaminium) diiodide
• CAS No: 19976-55-7
• MF: C₃₂H₄₄I₂N₂O₅
• MW: 790.511114120483
• CID: 1390892
• PubChem ID: 29891
• Update Time: 2025-04-20

2,2'-[(2,5-diphenylfuran-3,4-diyl)bis(carbonyloxy)]bis(N,N-diethyl-N-methylethanaminium) diiodide Chemical and Physical Properties

Names and Identifiers

• 2,2'-[(2,5-diphenylfuran-3,4-diyl)bis(carbonyloxy)]bis(N,N-diethyl-N-methylethanaminium) diiodide
• 19976-55-7
• DTXSID80941907
• N,N'-[(2,5-Diphenylfuran-3,4-diyl)bis(carbonyloxyethane-2,1-diyl)]bis(N-ethyl-N-methylethan-1-aminium) diiodide
• Ammonium, diethyl(2-hydroxyethyl)methyl-, iodide, 2,5-diphenyl-3,4-furandicarboxylate (2:1)
• Diethyl(2-hydroxyethyl)methylammonium iodide 2,5-diphenyl-3,4-furandicarboxylate (2:1)
• 2,5-Diphenylfurandicarbonsaeure(3,4)bis((beta-diaethylamino)aethylestermethojodid) [German]
• 2,5-Diphenylfurandicarbonsaeure(3,4)bis((beta-diaethylamino)aethylestermethojodid)

• Inchi： 1S/C32H44N2O5.2HI/c1-7-33(5,8-2)21-23-37-31(35)27-28(32(36)38-24-22-34(6,9-3)10-4)30(26-19-15-12-16-20-26)39-29(27)25-17-13-11-14-18-25;;/h11-20H,7-10,21-24H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： OIRQXRDCQIHGOI-UHFFFAOYSA-L
• SMILES： [I-].[I-].O(C(C1=C(C2C=CC=CC=2)OC(C2C=CC=CC=2)=C1C(=O)OCC[N+](C)(CC)CC)=O)CC[N+](C)(CC)CC

Computed Properties

• Exact Mass: 745.7887
• Monoisotopic Mass: 790.133959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 16
• Complexity: 692
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.7

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 65.74